Cas no 50529-33-4 (3-Chloro-4-fluorophenyl isocyanate)

3-Chloro-4-fluorophenyl isocyanate structure

50529-33-4 structure

Product Name:3-Chloro-4-fluorophenyl isocyanate

CAS No:50529-33-4

MF:C₇H₃ClFNO

MW:171.556224107742

MDL:MFCD00037037

CID:89578

PubChem ID:2734632

Update Time:2025-04-18

3-Chloro-4-fluorophenyl isocyanate Chemical and Physical Properties

Names and Identifiers

- 3-chloro-4-(fluorophenyl)isocyanate
- 3-Chloro-4-fluorophenyl isocyanate
- 2-Chloro-1-fluoro-4-isocyanatobenzene
- 2-chloro-1-fluoro-4-isocyanatobenzene(SALTDATA: FREE)
- 3-Chloro-4-fluorophenylisocyanate
- Benzene, 2-chloro-1-fluoro-4-isocyanato-
- 3-chloro-4-fluorobenzenisocyanate
- PubChem5024
- XVIPJBUXMFLHSI-UHFFFAOYSA-N
- 3-chloro-4-fluoro-phenylisocyanate
- 3-chloro-4-fluorophenyl-isocyanate
- 3-chloro-4-fluoro phenyl isocyanate
- AKOS005171088
- D94644
- SCHEMBL334925
- 3-chloro-4-fluoro-phenyl isocyanate
- FT-0615396
- 2-chloranyl-1-fluoranyl-4-isocyanato-benzene
- A828153
- 2-chloro-1-fluoro-4-isocyanato-benzene
- BS-22306
- GEO-00683
- DTXSID10370408
- EN300-146746
- W-200397
- MFCD00037037
- 50529-33-4
- 3-Chloro-4-fluorophenyl isocyanate, 98%
- DB-051787
- STK502554
- MDL： MFCD00037037
- Inchi： 1S/C7H3ClFNO/c8-6-3-5(10-4-11)1-2-7(6)9/h1-3H
- InChI Key： XVIPJBUXMFLHSI-UHFFFAOYSA-N
- SMILES： ClC1=C(C=CC(=C1)N=C=O)F
- BRN： 973324

Computed Properties

Exact Mass: 170.98900
Monoisotopic Mass: 170.989
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 1
Complexity: 181
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 3.5
Topological Polar Surface Area: 29.4

Experimental Properties

Color/Form: liquid
Density: 1.31±0.1 g/cm3 (20 ºC 760 Torr),
Boiling Point: 95-96 ºC (22 Torr)
Flash Point: 92.1±24.6 ºC,
Refractive Index: n20/D 1.541(lit.)
Solubility: Very slightly soluble (0.1 g/l) (25 º C),
PSA: 29.43000
LogP: 2.44640
Sensitiveness: Moisture Sensitive
Solubility: Hydrolyzable

3-Chloro-4-fluorophenyl isocyanate Security Information

Hazard Statement： Toxic
Hazardous Material transportation number：UN 2206 6.1/PG 2
WGK Germany：3
Hazard Category Code： 20/21/22-36/37/38-42-25-23
Safety Instruction： S26-S36/37/39-S45-S23
Hazardous Material Identification：
HazardClass：6.1
PackingGroup：III
Packing Group：III
Hazard Level：6.1
Risk Phrases：R23/25; R36/37/38; R42
Packing Group：III
Safety Term：6.1
Storage Condition：Cold storage (+4 ° C)

3-Chloro-4-fluorophenyl isocyanate Customs Data

HS CODE：2929109000
Customs Data：

China Customs Code:
2929109000

Overview:

2929109000. Other isocyanates. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

2929109000. other isocyanates. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

3-Chloro-4-fluorophenyl isocyanate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	002318-1g	3-Chloro-4-fluorophenyl isocyanate	50529-33-4	97%	1g	￡25.00	2022-03-01
Fluorochem	002318-5g	3-Chloro-4-fluorophenyl isocyanate	50529-33-4	97%	5g	￡76.00	2022-03-01
Fluorochem	002318-25g	3-Chloro-4-fluorophenyl isocyanate	50529-33-4	97%	25g	￡225.00	2022-03-01
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	X14095-25g	2-Chloro-1-fluoro-4-isocyanatobenzene	50529-33-4	95%	25g	¥1813.0	2024-07-18
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	X14095-1g	2-Chloro-1-fluoro-4-isocyanatobenzene	50529-33-4	95%	1g	¥149.0	2024-07-18
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.	X14095-5g	2-Chloro-1-fluoro-4-isocyanatobenzene	50529-33-4	95%	5g	¥529.0	2024-07-18
TRC	C585593-500mg	3-Chloro-4-fluorophenyl Isocyanate	50529-33-4		500mg	$64.00	2023-05-18
TRC	C585593-1g	3-Chloro-4-fluorophenyl Isocyanate	50529-33-4		1g	$ 65.00	2022-06-06
TRC	C585593-5g	3-Chloro-4-fluorophenyl Isocyanate	50529-33-4		5g	$150.00	2023-05-18
TRC	C585593-10g	3-Chloro-4-fluorophenyl Isocyanate	50529-33-4		10g	$276.00	2023-05-18

3-Chloro-4-fluorophenyl isocyanate Production Method

3-Chloro-4-fluorophenyl isocyanate Suppliers

Amadis Chemical Company Limited

Gold Member

Audited Supplier

(CAS:50529-33-4)3-Chloro-4-fluorophenyl isocyanate

Order Number:A1204774

Stock Status:in Stock

Quantity:25g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 02:53

Price ($):171.0

Email:sales@amadischem.com

Product Official Link

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Related Categories

Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

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